Cas no 105735-37-3 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxy-2-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxy-2-methoxyphenyl)-
• CAS No: 105735-37-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 1161382
• Update Time: 2024-07-26

4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxy-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxy-2-methoxyphenyl)-
• 2'-Methoxygenistein

• Inchi： 1S/C16H12O6/c1-21-13-5-8(17)2-3-10(13)11-7-22-14-6-9(18)4-12(19)15(14)16(11)20/h2-7,17-19H,1H3
• InChI Key： JNJLRXUXPJHPCK-UHFFFAOYSA-N
• SMILES： C1(C=C2OC=C(C3C(OC)=CC(O)=CC=3)C(C2=C(O)C=1)=O)O

Computed Properties

• Exact Mass: 300.06336
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 1.283

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Melting Point: 282 °C
• Boiling Point: 600.3±55.0 °C(Predicted)
• PSA: 96.22
• pka: 6.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones